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Compound of Interest

Compound Name: 2,4-Dimethyloxazole

CAS No.: 7208-05-1

Cat. No.: B1585046

Get Quote

Executive Summary & Physicochemical Context
2,4-Dimethyloxazole is a heterocyclic aromatic organic compound widely used as a building

block in the synthesis of pharmaceuticals (e.g., chemotherapeutics) and agrochemicals.[2][3][4]

[5][6][7][8][9][10][11] Unlike simple aliphatic solvents, its solubility behavior is governed by the

competing electronics of the oxazole ring—specifically the basic nitrogen atom and the

electronegative oxygen atom—and the lipophilic methyl substituents.
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Property Value Implication for Solubility

Physical State
Liquid (Clear, colorless to

yellow)

Miscibility is the primary metric

for organic solvents.[1]

Boiling Point 108 °C

Suitable for reflux in

Toluene/Water azeotropes;

volatile enough for rotary

evaporation.[1]

LogP (Octanol/Water) ~0.83 – 1.1 (Predicted)

Moderately lipophilic.[1]

Prefers organic layers but

possesses significant water

solubility compared to pure

hydrocarbons.

pKa (Conjugate Acid)
~1.0 – 2.0 (Est.[1] for alkyl-

oxazoles)

A very weak base.[1] Solubility

in water increases significantly

only at pH < 1.

Density 0.98 g/mL

Forms the upper layer in

chlorinated solvent extractions

(DCM/Chloroform) but floats

on water.[1]

Solubility & Miscibility Profile
A. Organic Solvents (Miscibility)
As a liquid with moderate polarity and aromatic character, 2,4-Dimethyloxazole exhibits

complete miscibility with a broad spectrum of organic solvents. It acts as a "bridge solvent" in

some biphasic systems due to its amphiphilic nature.
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Solvent Class
Representative
Solvents

Miscibility Status Mechanistic Insight

Alcohols
Methanol, Ethanol,

IPA
Miscible

Hydrogen bonding

between solvent -OH

and oxazole -N.

Chlorinated
Dichloromethane

(DCM), Chloroform
Miscible

Dipole-dipole

interactions; excellent

for extraction from

aqueous phases.[1]

Aprotic Polar
DMSO, DMF,

Acetonitrile
Miscible

Strong dipole

interactions; preferred

for nucleophilic

substitution reactions.

[1]

Ethers
THF, Diethyl Ether,

MTBE
Miscible

Compatible polarity;

MTBE is

recommended for

process scale-up due

to lower peroxide risk.

[1]

Hydrocarbons Hexane, Toluene Miscible

The methyl groups

provide sufficient

lipophilicity to solvate

in non-polar media.[1]

B. Aqueous Solubility (The Critical Boundary)
Unlike its miscibility in organics, 2,4-Dimethyloxazole has a finite solubility limit in water.

Neutral pH (pH 7): Solubility is estimated at 15 – 20 g/L (approx. 0.15 M). It is not freely

miscible.[12]

Observation: At concentrations above ~2% v/v, a phase separation occurs, resulting in a

biphasic system.
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Acidic pH (pH < 1): Solubility increases drastically.

Mechanism:[1][9] Protonation of the nitrogen creates the oxazolium cation (2,4-dimethyl-

1,3-oxazol-3-ium), which is highly water-soluble.[1]

Process Note: This property is exploited for purification.[10] The compound can be

extracted into aqueous HCl, washed with organic solvent to remove non-basic impurities,

and then recovered by neutralizing the aqueous layer.

Experimental Protocol: Determination of Miscibility
Boundaries
Standard literature often lacks precise "cloud point" data for specific intermediates. Use this

self-validating protocol to determine the exact solubility limit for your specific batch/temperature

conditions.

Protocol: Turbidimetric Titration (Cloud Point Method)
Objective: Determine the saturation limit of 2,4-Dimethyloxazole in an aqueous buffer or a

specific binary solvent mixture.

Materials:

Analyte: 2,4-Dimethyloxazole (Pure)[1][2]

Solvent: Water (or Phosphate Buffer pH 7.4)[1]

Equipment: Magnetic stirrer, calibrated micropipette, turbidity meter (or visual inspection

against a dark background).

Workflow:

Baseline: Place 10.0 mL of the solvent in a clear scintillation vial with a stir bar.

Titration: Add 2,4-Dimethyloxazole in 50 µL increments while stirring vigorously at 25°C.

Equilibration: Allow 30 seconds between additions.
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Endpoint Detection:

Visual: Look for the "Tyndall effect" (scattering of light) or persistent oil droplets that refuse

to dissolve.

Instrumental: A sharp spike in absorbance at 600 nm (OD600).

Calculation:

(Where

g/mL)

Process Logic & Extraction Strategy
The following diagram illustrates the decision logic for solvent selection during extraction or

reaction monitoring, based on the solubility principles described above.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2,4-Dimethyloxazole Mixture

Is the mixture Aqueous or Organic?

Aqueous Solution

Aqueous

Organic Solution

Organic

Adjust pH < 1 (Add HCl)

To solubilize Oxazole

Wash with Non-Polar (Hexane)
(Removes neutral impurities)

Neutralize to pH > 8 (Add NaOH)

Regenerate free base

Extract with DCM or EtOAc

Oxazole moves to Organic

Is solvent Water-Miscible?
(e.g., DMF, DMSO)

Dilute with Water (5x volume)

Yes (DMF/DMSO)

Direct Evaporation
(If BP < 108°C)

No (DCM/EtOAc)

Extract into Ether/EtOAc

Click to download full resolution via product page

Figure 1: Decision tree for isolating 2,4-Dimethyloxazole based on pH-dependent solubility

switches.

Safety & Handling (Solvent Context)
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When manipulating 2,4-Dimethyloxazole in solution, consider the following safety parameters

derived from its Safety Data Sheet (SDS) and chemical nature.

Flammability: Flash point is approx. 26–43°C (Category 3 Flammable).[8] When dissolving in

exothermic solvents (e.g., mixing with strong acids), ensure cooling to prevent vapor ignition.

Peroxide Formation: If using ether solvents (THF, Diethyl ether) for solubility, test for

peroxides, as the oxazole ring can be sensitive to oxidative degradation over long storage

periods.

Skin Absorption: The compound is lipophilic (LogP ~1). Use nitrile gloves. It can act as a

carrier, facilitating the transport of other toxic solutes through the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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